Cas no 96159-92-1 (Thiazole,4,5-dihydro-2-(3,4,5-trimethoxyphenyl)-)
96159-92-1 structure
Product Name:Thiazole,4,5-dihydro-2-(3,4,5-trimethoxyphenyl)-
CAS No:96159-92-1
MF:C12H15NO3S
MW:253.317402124405
CID:806977
PubChem ID:3024546
Update Time:2025-04-19
Thiazole,4,5-dihydro-2-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Thiazole,4,5-dihydro-2-(3,4,5-trimethoxyphenyl)-
- 2-(3,4,5-Trimethoxyphenyl)-4,5-dihydro-1,3-thiazole
- BRN 5035160
- DTXSID70242157
- AKOS024328760
- 96159-92-1
- 4,5-Dihydro-2-(3,4,5-trimethoxyphenyl)thiazole
- Thiazole, 4,5-dihydro-2-(3,4,5-trimethoxyphenyl)-
- AL-182/11625011
-
- Inchi: 1S/C12H15NO3S/c1-14-9-6-8(12-13-4-5-17-12)7-10(15-2)11(9)16-3/h6-7H,4-5H2,1-3H3
- InChI Key: QXBQKBAGRFODPD-UHFFFAOYSA-N
- SMILES: S1CCN=C1C1C=C(C(=C(C=1)OC)OC)OC
Computed Properties
- Exact Mass: 253.077264
- Monoisotopic Mass: 253.077264
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.4
- XLogP3: 1.9
Experimental Properties
- Density: 1.23
- Boiling Point: 385.5°Cat760mmHg
- Flash Point: 186.9°C
- Refractive Index: 1.57
Thiazole,4,5-dihydro-2-(3,4,5-trimethoxyphenyl)- Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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